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Compound of Interest

Compound Name: 2,3-Dichloro-3,3-difluoropropene

CAS No.: 2252-87-1

Cat. No.: B1433596 Get Quote

Disclaimer: The initially provided CAS number, 2252-87-1, did not correspond to a specific

chemical entity in available databases. This guide therefore focuses on a structurally related

and well-documented compound, 4-Dodecylphenol, under the assumption of a potential

typographical error in the original query. This document is intended for researchers, scientists,

and drug development professionals.

Introduction
4-Dodecylphenol is an organic compound belonging to the alkylphenol family. It is

characterized by a phenol ring substituted with a twelve-carbon alkyl chain at the para-position.

This structure imparts both hydrophilic (from the hydroxyl group) and lipophilic (from the long

alkyl chain) properties, making it a versatile molecule in various industrial and research

applications. This guide provides a comprehensive overview of its chemical and physical

properties, synthesis, applications, and safety considerations.

Chemical and Physical Properties
The properties of 4-dodecylphenol can vary slightly depending on the isomeric form of the

dodecyl group (linear or branched). The data presented here primarily pertains to the linear

isomer, unless otherwise specified.

Table 1: Physical and Chemical Properties of 4-Dodecylphenol
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Property Value Source(s)

Molecular Formula C₁₈H₃₀O [1][2][3]

Molecular Weight 262.43 g/mol [1][3][4]

Appearance

White to light yellow powder or

crystal; can also be a viscous

liquid

[1][4]

Odor Phenolic [1]

Boiling Point 310-335 °C [4][5][6]

Melting Point 64.0 to 68.0 °C

Density 0.94 g/mL at 25 °C [4][5][6]

Refractive Index n20/D 1.503 [4][5][6]

Flash Point 113 °C (closed cup)

Vapor Pressure 0.0000023 mmHg [1]

Solubility
Insoluble in water, soluble in

organic solvents
[7]

XLogP3 7.5 [1]

Chemical Structure
The chemical structure of 4-dodecylphenol consists of a benzene ring with a hydroxyl group

and a dodecyl group attached at positions 1 and 4, respectively.

Caption: Chemical structure of 4-dodecylphenol.

Synthesis Protocols
Several methods for the synthesis of 4-dodecylphenol have been reported. A common

approach involves the Friedel-Crafts alkylation of phenol.

Friedel-Crafts Alkylation using Dodecyl Chloride
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This method involves the reaction of phenol with dodecyl chloride in the presence of a Lewis

acid catalyst, such as aluminum chloride (AlCl₃)[8].

Experimental Protocol:

To 7.0 g of phenol, add 16.75 g of dodecyl chloride dropwise.

Heat the resulting mixture at 90°C for 30 minutes.

Carefully add 12.0 g of AlCl₃ powder to the mixture.

Increase the reaction temperature to 100°C and maintain for 4 hours.

After cooling, pour the reaction mixture into dilute hydrochloric acid.

Extract the product with two 50-mL portions of ethyl acetate.

Wash the combined organic layers with an 80 ml of 3% aqueous sodium hydroxide solution

to remove unreacted phenol.

The ethyl acetate layer containing the product is then washed with water, dried over

anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield 4-

dodecylphenol.

Alkylation using Olefins
A more modern and greener approach involves the alkylation of phenol with dodecene using a

solid acid catalyst[9].

Experimental Protocol:

Dehydrate the olefin raw material (dodecene) by passing it through a column containing a

metal hydroxide loaded molecular sieve.

In a reaction vessel, combine the dehydrated dodecene and phenol in a molar ratio of 1:3-5.

Add a catalyst, such as a metal compound (e.g., Zr) loaded on a nano carrier.

Heat the reaction mixture to 60-120°C to obtain the crude alkylation product.
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Purify the crude product by rectification to obtain pure p-dodecylphenol[9].

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-dodecylphenol.

Table 2: Key Spectroscopic Data for 4-Dodecylphenol

Spectroscopy Key Peaks/Signals Source(s)

¹H NMR (CDCl₃, 400 MHz)

δ ~7.05 (d, 2H, Ar-H ortho to -

OH), ~6.75 (d, 2H, Ar-H meta

to -OH), ~4.8 (s, 1H, Ar-OH),

~2.50 (t, 2H, Ar-CH₂-), ~1.55

(m, 2H, Ar-CH₂-CH₂-), ~1.26

(m, ~18H, -(CH₂)₉-), ~0.88 (t,

3H, -CH₃)

[10]

¹³C NMR (CDCl₃, 100 MHz)

δ ~153.6 (C-OH), ~130.3 (C-

alkyl), ~129.3 (Ar-CH meta to -

OH), ~115.0 (Ar-CH ortho to -

OH), ~35.0 (Ar-CH₂-), ~31.9,

~29.6, ~29.3, ~22.7, ~14.1

(alkyl chain carbons)

[10]

FTIR (KBr)

Broad peak ~3300 cm⁻¹ (O-H

stretch), ~2920 and ~2850

cm⁻¹ (C-H stretch of alkyl

chain), ~1600 and ~1500 cm⁻¹

(C=C stretch of aromatic ring),

~830 cm⁻¹ (para-disubstituted

benzene)

[1]

Mass Spectrometry (GC-MS)

Molecular ion (M⁺) at m/z 262,

prominent fragment ion at m/z

107 (hydroxytropylium ion)

[1][11]

Applications
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The amphiphilic nature of 4-dodecylphenol makes it a valuable intermediate in the chemical

industry.

Surfactants and Emulsifiers: It is a key precursor in the synthesis of non-ionic surfactants,

which are widely used in detergents, industrial cleaners, and agrochemicals[7][12].

Polymer Additives: It is used in the production of phenolic resins, epoxy resins, and other

polymers, acting as a modifier to enhance properties like flexibility and impact resistance[2].

Lubricant and Fuel Additives: Dodecylphenol derivatives are utilized as additives in

lubricating oils and fuels to improve performance and stability[2].

Intermediate for Other Chemicals: It serves as a starting material for the synthesis of various

other organic compounds[2].

Safety and Toxicology
4-Dodecylphenol requires careful handling due to its potential health and environmental effects.

Hazard Identification:

Skin and Eye Damage: It is classified as causing severe skin burns and eye damage[1][13].

Reproductive Toxicity: There is evidence to suggest it may damage fertility or the unborn

child[13].

Aquatic Toxicity: 4-Dodecylphenol is very toxic to aquatic life with long-lasting effects[14].

Handling and Storage:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection when handling this chemical[14].

Ventilation: Handle in a well-ventilated area[14].

Storage: Store in a locked, well-ventilated place, away from incompatible materials[14].
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Spill Response: In case of a spill, avoid release to the environment and collect the

spillage[14].

Toxicological Profile:

Acute Oral Toxicity: The median lethal dose (LD50) in rats has been determined to be 2100

mg/kg body weight[15].

Endocrine Disruption: As an alkylphenol, there are concerns about its potential as an

endocrine-disrupting chemical[1].

Conclusion
4-Dodecylphenol is a commercially significant chemical with a range of applications stemming

from its unique molecular structure. Its synthesis is well-established, and its properties are well-

characterized. However, its hazardous nature necessitates strict adherence to safety protocols

during its handling, use, and disposal to mitigate risks to human health and the environment.

Further research into greener synthesis routes and less hazardous alternatives continues to be

an area of active interest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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